N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H18N2O4/c1-2-3-17(21)19-13-5-7-14(8-6-13)20-18(22)12-4-9-15-16(10-12)24-11-23-15/h4-10H,2-3,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: VGQZECCJGBRMDE-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCO3

Description

N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide, also known as BBD, is a synthetic compound that has been gaining attention in the field of scientific research. This compound has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In medicinal chemistry, this compound has been found to have anti-inflammatory and analgesic effects. It has also been found to inhibit the growth of cancer cells. In pharmacology, this compound has been found to have effects on the central nervous system. It has been found to improve cognitive function and memory. In biochemistry, this compound has been found to inhibit certain enzymes and proteins.

Advantages and Limitations for Lab Experiments

N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in a laboratory setting. It is also stable and has a long shelf life. However, there are also limitations to using this compound in lab experiments. It is a complex compound that requires specialized equipment and expertise to synthesize. It is also expensive to produce.

Future Directions

There are several future directions for research on N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the exploration of this compound's potential as a treatment for neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on enzymes and proteins. Finally, research is needed to explore the potential of this compound in other fields, such as materials science and nanotechnology.
Conclusion
In conclusion, this compound is a synthetic compound that has potential applications in various fields of scientific research. It has been found to have anti-inflammatory and analgesic properties, as well as potential as an anti-cancer agent and treatment for neurodegenerative diseases. While there are advantages to using this compound in lab experiments, there are also limitations that must be considered. Overall, this compound is a promising compound that warrants further research and exploration.

Synthesis Methods

The synthesis of N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide involves a series of chemical reactions that are carried out in a laboratory setting. The first step involves the preparation of 4-aminophenylbutyric acid, which is then reacted with 1,3-benzodioxole-5-carboxylic acid to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-[4-(butanoylamino)phenyl]-1,3-benzodioxole-5-carboxamide has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its anti-inflammatory and analgesic properties. It has also been found to have potential as an anti-cancer agent. In pharmacology, this compound has been studied for its effects on the central nervous system. It has been found to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In biochemistry, this compound has been studied for its effects on enzymes and proteins.